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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)-2-

methylbenzene

Cat. No.: B1657839 Get Quote

This technical guide provides a comprehensive overview of 1-(dimethoxymethyl)-2-
methylbenzene, including its nomenclature, physicochemical properties, synthesis protocols,

and applications in organic chemistry. The information is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Nomenclature
IUPAC Name: 1-(dimethoxymethyl)-2-methylbenzene[1]

Synonyms:

o-tolualdehyde dimethyl acetal[2]

Benzene, 1-(dimethoxymethyl)-2-methyl-[2]

SCHEMBL3206497[2]

DTXSID70535339[2]

Physicochemical Properties
The key physicochemical properties of 1-(dimethoxymethyl)-2-methylbenzene are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₀H₁₄O₂ [1][2]

Molecular Weight 166.22 g/mol [1][2]

Exact Mass 166.099379685 [2]

XLogP3 1.9 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 3 [2]

Heavy Atom Count 12 [2]

Complexity 121 [2]

Polar Surface Area 18.46 Å²

Synthesis and Manufacturing
Laboratory-Scale Synthesis: Acid-Catalyzed Acetalization

A primary method for the laboratory synthesis of 1-(dimethoxymethyl)-2-methylbenzene is

the acid-catalyzed acetalization of o-tolualdehyde with methanol.

Experimental Protocol:

Reactants: o-tolualdehyde and methanol.

Catalyst: An acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid is used.

Procedure:

The aldehyde oxygen is protonated by the acid catalyst.

Methanol acts as a nucleophile, attacking the carbonyl carbon to form a hemiacetal

intermediate.
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A second molecule of methanol adds to the intermediate, followed by dehydration to yield

the final acetal product.

Optimized Conditions:

Catalyst: 0.1–1.0 equivalents of H₂SO₄.

Solvent: The reaction is typically carried out in neat methanol.

Temperature: The reaction mixture is heated to reflux at approximately 65°C.

Reaction Time: 6–12 hours.

Yield: This method can achieve yields greater than 75%.
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Caption: Laboratory synthesis workflow for 1-(dimethoxymethyl)-2-methylbenzene.

Industrial-Scale Manufacturing

For larger-scale production, continuous flow reactors are often employed to improve efficiency

and safety.

Methodology:

Catalyst: Heterogeneous solid acid catalysts, such as Amberlyst-15, are used. This simplifies

the purification process as the catalyst can be easily separated from the reaction mixture.

Purification: The final product is isolated and purified through distillation under reduced

pressure (typically 10–20 Torr).

Applications in Organic Synthesis
Protecting Group for Aldehydes

The dimethoxymethyl group serves as an effective protecting group for aldehydes in multi-step

organic syntheses. Aldehydes are highly reactive, and converting them to an acetal like 1-
(dimethoxymethyl)-2-methylbenzene temporarily masks this reactivity. This allows for

chemical transformations to be performed on other parts of the molecule without affecting the

aldehyde functional group. The aldehyde can be easily regenerated from the acetal when

needed.
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Caption: Logical workflow of using an acetal as a protecting group for an aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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